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Compound of Interest

Compound Name: Gantacurium chloride

Cat. No.: B1674625 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for experiments involving

gantacurium chloride, focusing on its potential to induce histamine release at high doses.

Frequently Asked Questions (FAQs)
Q1: Does gantacurium chloride cause histamine release?

A: Yes, gantacurium chloride can cause histamine release, particularly at higher doses. This

is a dose-dependent phenomenon.[1][2] In human volunteers, significant histamine release has

been observed at doses of 3 to 4 times the ED95.[3]

Q2: At what dose does gantacurium chloride start to induce significant histamine release in

humans?

A: Clinical studies in human volunteers have shown that gantacurium chloride is not

associated with histamine release at doses up to 2.5 times the ED95 (0.45 mg/kg).[1][3]

However, at doses of approximately 3 times the ED95 (0.54 mg/kg) and higher, evidence of

histamine release, such as hypotension and cutaneous flushing, becomes apparent.

Q3: What is the ED95 of gantacurium chloride in humans?

A: The ED95 (the dose required to produce 95% suppression of the first twitch of the train-of-

four) of gantacurium chloride in human volunteers is 0.19 mg/kg.
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Q4: What are the clinical signs of histamine release observed with high doses of gantacurium
chloride?

A: The clinical signs associated with histamine release from high doses of gantacurium
chloride include cutaneous flushing (reddening of the skin, particularly on the face and arms),

a decrease in blood pressure (hypotension), and a compensatory increase in heart rate (reflex

tachycardia). These effects are typically transient.

Quantitative Data on Histamine Release
The following tables summarize the dose-dependent effects of gantacurium chloride on

histamine release and associated hemodynamic changes observed in human and preclinical

studies.

Table 1: Gantacurium Chloride Administration in Humans and Observed Histamine Release

Dose (multiple of
ED95)

Dose (mg/kg)
Histamine Release
Observed

Associated Clinical
Signs

≤ 2.5x ≤ 0.45 No significant release None reported

~3x 0.54
Observed in 1 of 4

volunteers

30% maximum

decrease in blood

pressure, 13%

maximum increase in

heart rate, no

cutaneous flushing

4x 0.72
Observed in 3 of 4

volunteers

17% to 34% maximum

decrease in blood

pressure, 16% to 25%

increase in heart rate,

cutaneous flushing

Table 2: Preclinical Observations of Gantacurium Chloride and Histaminoid Responses
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Animal Model Dose (multiple of ED95) Observed Effects

Dogs Up to 50x

No evidence of

bronchoconstriction despite

increased plasma histamine

Beagles 25-50x

10-25% decrease in arterial

pressure, minimal histamine

release

Rhesus Monkeys 12.5-25x
Histaminoid responses

observed

Experimental Protocols
Measurement of Plasma Histamine using Enzyme-
Linked Immunosorbent Assay (ELISA)
This protocol outlines a general procedure for the quantitative determination of histamine in

plasma samples. Commercial ELISA kits are widely available and their specific instructions

should be followed.

1. Principle:

This is a competitive immunoassay. Histamine in the sample competes with a fixed amount of

enzyme-labeled histamine for binding sites on a microplate coated with anti-histamine

antibodies. The amount of bound enzyme is inversely proportional to the concentration of

histamine in the sample.

2. Materials:

Histamine ELISA Kit (containing microplate, standards, enzyme conjugate, wash buffer,

substrate, and stop solution)

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips
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Distilled or deionized water

Vortex mixer

Absorbent paper

3. Sample Collection and Preparation:

Collect whole blood into tubes containing an anticoagulant (e.g., EDTA).

Centrifuge the blood sample to separate the plasma.

Carefully collect the plasma supernatant without disturbing the buffy coat, as contamination

with platelets or white blood cells can lead to falsely elevated histamine levels.

Store plasma samples at -20°C or below if not analyzed immediately. Avoid repeated freeze-

thaw cycles.

Before the assay, allow samples to thaw completely and mix gently.

4. Assay Procedure:

Bring all reagents and samples to room temperature before use.

Prepare the required number of microplate wells for standards, controls, and samples.

Add a specific volume (as per kit instructions, typically 50 µL) of each standard, control, and

plasma sample to the appropriate wells.

Add the enzyme-histamine conjugate to each well.

Incubate the plate for the time and temperature specified in the kit manual (e.g., 45 minutes

at room temperature), allowing for the competitive binding reaction.

Wash the wells multiple times with the provided wash buffer to remove unbound reagents.

Add the substrate solution to each well, which will react with the bound enzyme to produce a

color change.
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Incubate for a specified period to allow for color development.

Add the stop solution to each well to terminate the reaction.

Read the absorbance of each well at 450 nm using a microplate reader.

5. Data Analysis:

Generate a standard curve by plotting the absorbance values of the standards against their

known concentrations.

Determine the histamine concentration in the samples by interpolating their absorbance

values on the standard curve.

Multiply the result by the dilution factor if the samples were diluted.

Signaling Pathways and Experimental Workflows
Signaling Pathway for Non-IgE-Mediated Histamine
Release
Gantacurium chloride, as a neuromuscular blocking agent, is thought to induce histamine

release through a non-IgE-mediated pathway involving the Mas-related G-protein coupled

receptor X2 (MRGPRX2) on mast cells.
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Caption: Non-IgE-mediated mast cell activation by gantacurium chloride via the MRGPRX2

receptor.
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Experimental Workflow for Assessing Histamine
Release
The following diagram illustrates a typical workflow for investigating gantacurium-induced

histamine release in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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